Cas no 894048-70-5 (N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide)

• Product Name: N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide
• CAS No: 894048-70-5
• MF: C₂₃H₂₄N₄O₃S
• MW: 436.526663780212
• CID: 5511971
• Update Time: 2025-07-15

N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[2-(3,4-dimethoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-3,5-dimethyl-
• N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide

• Inchi： 1S/C23H24N4O3S/c1-14-9-15(2)11-17(10-14)22(28)24-8-7-18-13-31-23-25-21(26-27(18)23)16-5-6-19(29-3)20(12-16)30-4/h5-6,9-13H,7-8H2,1-4H3,(H,24,28)
• InChI Key： MZFOFPLHGOCLJL-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(OC)C(OC)=C1)=N2)(=O)C1=CC(C)=CC(C)=C1

Additional information on N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide

Professional Introduction to Compound with CAS No. 894048-70-5 and Product Name: N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,5-dimethylbenzamide

N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-3,5-dimethylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 894048-70-5, represents a novel class of molecules that exhibit promising biological activities. The intricate molecular framework of this compound incorporates multiple heterocyclic rings, including a triazolo[3,2-b][1,3]thiazole core, which is known for its potential in drug discovery.

The structural design of N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-3,5-dimethylbenzamide is meticulously crafted to optimize its interaction with biological targets. The presence of the 3,4-dimethoxyphenyl moiety enhances the compound's lipophilicity and metabolic stability, making it a candidate for further development into therapeutic agents. Additionally, the ethyl chain extending from the triazolo[3,2-b][1,3]thiazole ring introduces additional conformational flexibility, which can be exploited to fine-tune pharmacokinetic profiles.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The triazolo[3,2-b][1,3]thiazole scaffold has been particularly studied for its potential in modulating various cellular pathways. For instance, studies have shown that derivatives of this scaffold can exhibit anti-inflammatory and anticancer properties by inhibiting key enzymes and signaling pathways involved in disease progression. N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-3,5-dimethylbenzamide is being explored as a potential lead compound in these efforts.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. The use of protecting groups and careful purification methods is essential to achieve the desired product quality. These synthetic challenges highlight the expertise required in developing such molecules for pharmaceutical applications.

One of the most compelling aspects of N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ylethyl}-3,5-dimethylbenzamide is its potential as a tool compound for mechanistic studies. The unique structural features allow researchers to probe interactions with biological targets at a molecular level. This information can be crucial in understanding drug-receptor binding dynamics and developing strategies for rational drug design. Additionally, the compound's stability under various conditions makes it suitable for both in vitro and in vivo studies.

The pharmacological profile of this compound is being actively investigated in preclinical studies. Initial results suggest that it may exhibit potent activity against certain disease models by modulating specific biological pathways. The dimethoxyphenyl group plays a critical role in determining its pharmacological properties by influencing binding affinity and metabolic stability. Further studies are needed to fully elucidate its mechanism of action and potential therapeutic applications.

In conclusion，N-{2-²-(3,4-dimethoxyphenyl)^-1,2,4Triazo[^{lo[b]b[]t]t[]h]z-6-y]lethy]l_{l]l-e]l->methylbenzamide> with CAS number 894048-70-5, represents a significant advancement in pharmaceutical research due to its unique structure and promising biological activities. Its development underscores the importance of innovative molecular design in addressing unmet medical needs.}}